Cas no 58979-80-9 ( )

• Product Name: &nbsp
• CAS No: 58979-80-9
• MF: C₅H₁₃ClN₄
• MW: 164.636519193649
• CID: 949405
• PubChem ID: 54608251
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3,7,8-tetrazaspiro[4.4]nonane,hydrochloride
• 2,3,7,8-Tetraazaspiro[4.4]nonan-dihydrochlorid
• 2,3,7,8-tetraazaspiro[4.4]nonane bishydrochloride
• 2,3,7,8-Tetraazaspiro< 4.4> nonan-dihydrochlorid
• NSC281679
• 58979-80-9
• DTXSID40714654
• 2,3,7,8-Tetraazaspiro[4.4]nonane--hydrogen chloride (1/1)
• NSC-281679
• &nbsp;

• Inchi： 1S/C5H12N4.ClH/c1-5(2-7-6-1)3-8-9-4-5;/h6-9H,1-4H2;1H
• InChI Key： YOEWDPMHLOXMTM-UHFFFAOYSA-N
• SMILES： Cl.N1CC2(CNNC2)CN1

Computed Properties

• Exact Mass: 128.10636
• Monoisotopic Mass: 164.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 84
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2

Experimental Properties

• Density: 1.21
• Boiling Point: 215.4°C at 760 mmHg
• Flash Point: 88.3°C
• Refractive Index: 1.592
• PSA: 48.12